Cas no 1823331-50-5 (Methyl 5-acetamido-2-chloroisonicotinate)

• Product Name: Methyl 5-acetamido-2-chloroisonicotinate
• CAS No: 1823331-50-5
• MF: C₉H₉ClN₂O₃
• MW: 228.63236117363
• CID: 5059473
• Update Time: 2025-06-13

Methyl 5-acetamido-2-chloroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-acetamido-2-chloroisonicotinate

• Inchi： 1S/C9H9ClN2O3/c1-5(13)12-7-4-11-8(10)3-6(7)9(14)15-2/h3-4H,1-2H3,(H,12,13)
• InChI Key： VDXHQWDEGXLXQX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C=N1)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 1.4
• Topological Polar Surface Area: 68.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-acetamido-2-chloroisonicotinate

Methyl 5-acetamido-2-chloroisonicotinate (CAS No. 1823331-50-5): A Comprehensive Overview

Methyl 5-acetamido-2-chloroisonicotinate (CAS No. 1823331-50-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both an acetamido group and a chloro substituent on the isonicotinic acid backbone imparts distinct reactivity, making it a versatile building block for synthetic chemists.

The Methyl 5-acetamido-2-chloroisonicotinate molecule belongs to the class of pyridine derivatives, which are widely recognized for their biological activity and pharmacological potential. The isonicotinic acid scaffold is particularly noteworthy, as it is a core structure found in several well-known drugs, including antibiotics and antiviral agents. The modifications introduced in this compound, such as the chloro and acetamido groups, enhance its utility in medicinal chemistry by providing handles for further functionalization.

In recent years, there has been a surge in research focused on developing new derivatives of isonicotinic acid with improved pharmacokinetic properties and enhanced target specificity. The CAS No. 1823331-50-5 compound stands out in this context due to its ability to serve as a precursor for synthesizing complex molecules with potential therapeutic applications. For instance, researchers have explored its use in generating analogs that exhibit inhibitory activity against various enzymes and receptors implicated in human diseases.

One of the most compelling aspects of Methyl 5-acetamido-2-chloroisonicotinate is its role in the synthesis of bioactive molecules targeting inflammatory pathways. Recent studies have demonstrated its utility in constructing novel nonsteroidal anti-inflammatory drug (NSAID) analogs. These derivatives leverage the electron-withdrawing effects of the chloro group and the hydrogen bonding capability of the acetamido moiety to modulate receptor interactions effectively. Such findings underscore the importance of this compound in advancing drug discovery efforts aimed at mitigating chronic inflammatory conditions.

The chemical reactivity of Methyl 5-acetamido-2-chloroisonicotinate also makes it a valuable tool for exploring new synthetic methodologies. The chloro substituent, for example, can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at specific positions within the molecule. This flexibility has enabled chemists to design libraries of compounds with tailored properties for high-throughput screening assays. Furthermore, the acetamido group can participate in amide bond-forming reactions, facilitating the construction of more complex structures such as peptidomimetics and protein inhibitors.

In the realm of computational chemistry, Methyl 5-acetamido-2-chloroisonicotinate has been utilized as a reference compound for developing predictive models that assess molecular interactions. Its well-defined three-dimensional structure and known binding affinities have provided valuable data points for training machine learning algorithms aimed at virtual screening of drug candidates. By integrating experimental data with computational predictions, researchers can accelerate the identification of promising molecules for further optimization.

The pharmacological profile of derivatives derived from Methyl 5-acetamido-2-chloroisonicotinate has also been explored in preclinical models. Studies have indicated that certain analogs exhibit potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, modifications to the core structure have led to compounds with improved solubility and metabolic stability, addressing common challenges faced by many drug candidates during development.

From an industrial perspective, the synthesis of Methyl 5-acetamido-2-chloroisonicotinate exemplifies advancements in green chemistry principles. Modern synthetic routes emphasize efficiency, scalability, and minimal waste generation. Researchers have developed catalytic processes that reduce reliance on hazardous reagents while maintaining high yields and purity standards. These innovations not only enhance sustainability but also lower production costs, making such compounds more accessible for commercial applications.

The future prospects for Methyl 5-acetamido-2-chloroisonicotinate are promising, with ongoing research delving into its potential applications beyond traditional pharmaceuticals. For instance, its structural features make it a candidate for use in agrochemical formulations, where modified pyridine derivatives are being investigated for their efficacy as herbicides or fungicides. Moreover, its role in material science is being explored, particularly in designing functional dyes and electronic materials that utilize nitrogen-containing heterocycles.

In conclusion, Methyl 5-acetamido-2-chloroisonicotinate (CAS No. 1823331-50-5) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural attributes and versatile reactivity position it as a cornerstone compound for developing innovative therapeutics and materials. As research continues to uncover new applications and refine synthetic methodologies, this molecule is poised to remain at the forefront of scientific exploration across multiple disciplines.